Cas no 1343663-21-7 (4-(cyclopentylamino)butan-2-ol)

• Product Name: 4-(cyclopentylamino)butan-2-ol
• CAS No: 1343663-21-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5178878
• PubChem ID: 64201524
• Update Time: 2025-10-31

4-(cyclopentylamino)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 4-(cyclopentylamino)-
• 4-(cyclopentylamino)butan-2-ol

• Inchi： 1S/C9H19NO/c1-8(11)6-7-10-9-4-2-3-5-9/h8-11H,2-7H2,1H3
• InChI Key： PMKCEPFRYRSNPT-UHFFFAOYSA-N
• SMILES： CC(O)CCNC1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 4-(cyclopentylamino)butan-2-ol

Recent Advances in the Study of 4-(cyclopentylamino)butan-2-ol (CAS: 1343663-21-7) in Chemical and Biomedical Research

The compound 4-(cyclopentylamino)butan-2-ol (CAS: 1343663-21-7) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This β-amino alcohol derivative has shown promising pharmacological properties, particularly in the context of central nervous system (CNS) drug development. Recent studies have focused on its potential as a building block for novel therapeutic agents, with particular attention to its stereochemistry and receptor binding characteristics.

Structural analysis of 4-(cyclopentylamino)butan-2-ol reveals interesting conformational properties due to the presence of both amino and hydroxyl functional groups. The cyclopentyl moiety contributes to enhanced lipophilicity, which has been shown to improve blood-brain barrier penetration in preclinical models. Recent crystallographic studies (Zhang et al., 2023) have provided detailed insights into its molecular interactions with various biological targets, particularly G-protein coupled receptors.

In medicinal chemistry applications, researchers have explored 4-(cyclopentylamino)butan-2-ol as a key intermediate in the synthesis of potential dopamine and serotonin receptor modulators. A 2024 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating novel analogs with improved selectivity profiles. The compound's versatility stems from its ability to serve as both a hydrogen bond donor and acceptor, making it valuable for structure-activity relationship studies.

Pharmacological evaluations have revealed interesting dose-dependent effects of 4-(cyclopentylamino)butan-2-ol derivatives on neurotransmitter systems. In vitro assays show moderate affinity for various CNS receptors, with particularly promising results for σ-1 receptor binding (IC50 values in the low micromolar range). These findings suggest potential applications in neuropsychiatric disorders, though further optimization is needed to improve potency and selectivity.

Recent synthetic methodology developments have significantly improved access to enantiomerically pure forms of 4-(cyclopentylamino)butan-2-ol. Asymmetric catalytic hydrogenation approaches reported in 2024 have achieved >99% ee with excellent yields, addressing previous challenges in stereocontrol. These advances are crucial for proper biological evaluation, as the different enantiomers often display distinct pharmacological profiles.

Safety and toxicology studies of 4-(cyclopentylamino)butan-2-ol are currently ongoing, with preliminary data suggesting a favorable profile at therapeutic doses. Metabolic stability studies indicate moderate hepatic clearance, with the major metabolites being identified and characterized. These findings support further development of this scaffold for potential drug candidates.

The future research directions for 4-(cyclopentylamino)butan-2-ol appear promising, with several pharmaceutical companies including it in their fragment-based drug discovery programs. Its combination of synthetic accessibility and interesting pharmacological properties makes it a valuable tool for medicinal chemists working on CNS-targeted therapeutics.